Cas no 1803606-67-8 (2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 1803606-67-8
• MDL: MFCD28506066
• CID: 4617854
• PubChem ID: 119031511
• Update Time: 2025-06-08

2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzoxazol-2-yl)ethan-1-amine Dihydrochloride
• 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride

• MDL： MFCD28506066

Additional information on 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 2-(1,3-Benzoxazol-2-yl)ethan-1-amine Dihydrochloride (CAS No. 1803606-67-8)

2-(1,3-Benzoxazol-2-yl)ethan-1-amine dihydrochloride (CAS No. 1803606-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzoxazole core and amine functionality, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules.

The benzoxazole moiety is a heterocyclic aromatic compound that is frequently found in molecules with diverse biological activities. When combined with an ethylamine side chain, as in 2-(1,3-benzoxazol-2-yl)ethan-1-amine, the resulting structure exhibits enhanced solubility and reactivity, especially when converted to its dihydrochloride salt form. This modification improves its stability and makes it more suitable for various experimental conditions, including aqueous solutions.

In recent years, the demand for benzoxazole derivatives has surged due to their relevance in developing novel therapeutics. For instance, compounds like 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride are being explored for their potential roles in targeting neurological disorders, inflammation, and even certain metabolic conditions. The scientific community is actively investigating how these molecules interact with biological targets, such as enzymes and receptors, to modulate cellular pathways.

From a synthetic chemistry perspective, the preparation of 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions, often starting from readily available precursors like 2-aminophenol and glyoxylic acid. The final dihydrochloride salt is typically obtained through acidification, ensuring high purity and yield. Researchers emphasize the importance of optimizing reaction conditions to minimize byproducts and maximize efficiency, which is critical for large-scale production.

One of the most frequently asked questions about this compound is its solubility profile. Due to its dihydrochloride form, 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride is highly soluble in water and polar solvents, making it ideal for biological assays and formulation studies. This property is particularly advantageous for researchers working on drug delivery systems, where solubility is a key factor in bioavailability.

Another area of interest is the compound's stability under various conditions. Studies have shown that 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride remains stable at room temperature when stored in a dry, dark environment. However, prolonged exposure to moisture or extreme pH levels can lead to degradation, underscoring the need for proper handling and storage protocols.

The versatility of 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride extends beyond pharmaceuticals. It is also being investigated for its potential applications in material science, particularly in the development of fluorescent probes and organic electronic materials. The benzoxazole core's ability to absorb and emit light makes it a promising candidate for optoelectronic devices, such as organic light-emitting diodes (OLEDs).

In conclusion, 2-(1,3-benzoxazol-2-yl)ethan-1-amine dihydrochloride (CAS No. 1803606-67-8) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its broad applicability, make it a valuable asset in both drug discovery and advanced material research. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and biology.